BE“GHE Validation & Comparative

Check Availability & Pricing

A Comparative Analysis of the Volatility of Butyl
Nonanoate and Other Esters

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Butyl nonanoate

Cat. No.: B1595214

This guide provides a detailed comparison of the relative volatility of butyl nonanoate against
a selection of other common esters. The information is intended for researchers, scientists, and
professionals in drug development who require an understanding of the physicochemical
properties of these compounds for formulation, processing, and analytical applications.
Volatility, a critical parameter, is primarily dictated by a substance's boiling point and vapor
pressure. Lower boiling points and higher vapor pressures are indicative of greater volatility.

Quantitative Comparison of Ester Volatility

The following table summarizes the key physical properties related to the volatility of butyl
nonanoate and several other esters. The selected esters represent a range of molecular
weights and structural complexities, providing a broad context for comparison.
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. . Vapor
Molecular Boiling Point
Molecular . Pressure
Ester Weight (g/mol  (°C at 760
Formula (mmHg at
) mmHg)
25°C)
Ethyl Acetate C4H802 88.11 77.1[1][2] 93.2[1]
~53 (estimated
102-103[3][4][5]
Methyl Butyrate C5H1002 102.13 ] from 40 mmHg at
30°C)[3][7][8]
Propyl 122-124[9][10]
C6H1202 116.16 13.9[10]
Propanoate [11]
Pentyl Not readily
C10H2002 172.27 206-207 )
Pentanoate available
Butyl Nonanoate ~ C13H2602 214.34 270[12] 0.0214[12]
Isobutyl
C13H2602 214.34 248.9[13] 0.0236[13]
Nonanoate

As the data indicates, butyl nonanoate exhibits significantly lower volatility compared to the

other esters listed, which is consistent with its higher molecular weight and longer carbon

chain. The trend of decreasing volatility with increasing molecular weight is clearly observable

among the straight-chain esters.

Experimental Protocols for Volatility Determination

The determination of vapor pressure is a key experimental procedure for assessing the

volatility of a substance. Standardized methods are crucial for obtaining reliable and

comparable data. The following protocol is based on the principles outlined in OECD Test
Guideline 104 and ASTM E1194.[14][15][16][17][18][19][20]

Vapor Pressure Determination by the Static Method

This method is suitable for substances with a vapor pressure between 10 and 10”5 Pa.
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1. Principle: The vapor pressure of a substance at a given temperature is measured when the
substance is in thermodynamic equilibrium with its vapor phase in a closed system.

2. Apparatus:
e A constant temperature bath with a stability of £0.2 K.
e Avacuum-tight sample vessel with a connection to a pressure measuring device.

o A pressure measuring device (e.g., manometer, pressure transducer) capable of the required
accuracy for the pressure range of interest.

e Avacuum pump.

e Atemperature measuring device.

3. Procedure:

 Introduce a small, degassed sample of the ester into the sample vessel.
o Connect the sample vessel to the pressure and vacuum lines.

o Evacuate the apparatus to remove air.

e Immerse the sample vessel in the constant temperature bath and allow sufficient time for
thermal equilibrium to be established.

e Measure the pressure at equilibrium. This is the vapor pressure of the substance at that
temperature.

» Repeat the measurement at a minimum of two other temperatures to establish the vapor
pressure curve.

Visualizing the Relationship Between Molecular
Structure and Volatility

The following diagram illustrates the logical relationship between the number of carbon atoms
in an ester and its boiling point, which is a primary indicator of its volatility. Generally, as the
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number of carbon atoms increases, the intermolecular forces (van der Waals forces) become
stronger, leading to a higher boiling point and consequently, lower volatility.

Relationship between Carbon Number and Boiling Point of Esters

Molecular Structure Physical Property Resulting Volatility
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Caption: Ester Volatility as a Function of Carbon Number and Boiling Point.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The i
inten

nformation provided in this document is for Research Use Only (RUO) and is strictly not
ded for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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